2-(4-ethoxyphenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)acetamide
• InChI: InChI=1S/C18H26N2O4S/c1-3-24-17-8-4-13(5-9-17)10-18(21)19-14-11-15-6-7-16(12-14)20(15)25(2,22)23/h4-5,8-9,14-16H,3,6-7,10-12H2,1-2H3,(H,19,21)
• InChI Key: ZNZIZLYFFBTAKP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2CC3CCC(C2)N3S(=O)(=O)C
• Molecular Formula: C18H26N2O4S
• Molecular Weight: 366.5 g/mol

Description

2-(4-ethoxyphenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)acetamide, also known as MS-8-5-17, is a chemical compound that has shown potential in scientific research applications.

Mechanism of Action

The mechanism of action of 2-(4-ethoxyphenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)acetamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and receptors that are involved in tumor growth and neurodegeneration. 2-(4-ethoxyphenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)acetamide has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in gene expression and cell growth. Additionally, 2-(4-ethoxyphenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)acetamide has been shown to bind to certain receptors in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
2-(4-ethoxyphenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)acetamide has been shown to have several biochemical and physiological effects. In cancer cells, 2-(4-ethoxyphenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)acetamide has been shown to induce cell cycle arrest and apoptosis, which can lead to the death of cancer cells. In the brain, 2-(4-ethoxyphenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)acetamide has been shown to increase the expression of certain proteins that are involved in neuronal survival and function.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-ethoxyphenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)acetamide for lab experiments is its specificity for certain enzymes and receptors, which allows for targeted research. Additionally, 2-(4-ethoxyphenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)acetamide has been shown to have low toxicity and minimal side effects in animal studies. However, one limitation of 2-(4-ethoxyphenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)acetamide is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-(4-ethoxyphenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)acetamide. One area of interest is the development of 2-(4-ethoxyphenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)acetamide analogs that may have improved solubility and potency. Additionally, further research is needed to fully understand the mechanism of action of 2-(4-ethoxyphenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)acetamide and its potential use in the treatment of cancer and neurological disorders. Finally, studies on the pharmacokinetics and pharmacodynamics of 2-(4-ethoxyphenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)acetamide in animal models and humans are needed to determine its potential for clinical use.
Conclusion
In conclusion, 2-(4-ethoxyphenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)acetamide is a chemical compound that has shown potential in scientific research applications, particularly in the treatment of cancer and neurological disorders. While further research is needed to fully understand its mechanism of action and potential clinical use, 2-(4-ethoxyphenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)acetamide represents a promising avenue for future research in these areas.

Synthesis Methods

The synthesis of 2-(4-ethoxyphenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)acetamide involves several steps, including the reaction of 8-azabicyclo[3.2.1]octane with methylsulfonyl chloride, followed by the reaction of the resulting compound with ethoxyphenylacetic acid. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

2-(4-ethoxyphenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)acetamide has been studied for its potential use in the treatment of various diseases, including cancer and neurological disorders. Research has shown that 2-(4-ethoxyphenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)acetamide has anti-tumor properties and can inhibit the growth of cancer cells. Additionally, 2-(4-ethoxyphenyl)-N-(8-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-3-yl)acetamide has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.